Cas no 61369-26-4 (5(4H)-Oxazolone, 4-(ethoxymethylene)-2-(phenylmethyl)-)

• Product name: 5(4H)-Oxazolone, 4-(ethoxymethylene)-2-(phenylmethyl)-
• CAS No: 61369-26-4
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 481918
• PubChem ID: 5386587

5(4H)-Oxazolone, 4-(ethoxymethylene)-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 4-(ethoxymethylene)-2-(phenylmethyl)-
• 2-benzyl-4-(ethoxymethylidene)-1,3-oxazol-5-one
• 61369-26-4
• 2-Benzyl-4-(ethoxymethylene)oxazol-5(4H)-one
• NSC614480
• NSC-614480

• Inchi： InChI=1S/C13H13NO3/c1-2-16-9-11-13(15)17-12(14-11)8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3/b11-9+
• InChI Key： KDXYERQLMHLLJT-PKNBQFBNSA-N
• SMILES： CCOC=C1C(=O)OC(=N1)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 231.08959
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89